![molecular formula C18H28N2O B5204729 1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine](/img/structure/B5204729.png)
1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine, also known as DMBP, is a piperazine derivative that has attracted scientific attention due to its potential applications in various fields. DMBP is a small molecule that can be synthesized using different methods, and its mechanism of action has been explored in several studies.
Mechanism of Action
The mechanism of action of 1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine is not fully understood, but it has been suggested that it may act as a modulator of neurotransmitter systems in the brain. Specifically, this compound has been shown to enhance the release of acetylcholine, a neurotransmitter that is involved in cognitive function and memory. This compound may also interact with other neurotransmitter systems, such as dopamine and serotonin, but further studies are needed to clarify its mechanism of action.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound can enhance the release of acetylcholine from rat brain synaptosomes and inhibit the activity of acetylcholinesterase, an enzyme that degrades acetylcholine. In vivo studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine in lab experiments is its small size and ease of synthesis, which makes it a convenient molecule to work with. Another advantage is its potential applications in various fields, which makes it an interesting molecule to study. One limitation of using this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of 1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine. In medicinal chemistry, further studies are needed to explore its potential as a drug candidate for the treatment of neurological disorders. In materials science, this compound can be used as a building block for the synthesis of novel organic materials with interesting optical and electronic properties. In analytical chemistry, this compound can be used as a derivatizing agent for the analysis of other compounds, such as carbohydrates and nucleotides. Overall, the study of this compound has the potential to lead to new insights and applications in various fields.
Synthesis Methods
1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine can be synthesized using different methods, including the reaction of 4-methylbenzyl chloride with piperazine in the presence of a base such as sodium hydroxide. Another method involves the reaction of 4-methylbenzylamine with 1-(3,3-dimethylbutanoyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. These methods yield this compound in good yields and purity.
Scientific Research Applications
1-(3,3-dimethylbutanoyl)-4-(4-methylbenzyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been explored as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In materials science, this compound has been used as a building block for the synthesis of novel organic materials with interesting optical and electronic properties. In analytical chemistry, this compound has been used as a derivatizing agent for the analysis of amino acids and peptides by liquid chromatography-mass spectrometry.
properties
IUPAC Name |
3,3-dimethyl-1-[4-[(4-methylphenyl)methyl]piperazin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O/c1-15-5-7-16(8-6-15)14-19-9-11-20(12-10-19)17(21)13-18(2,3)4/h5-8H,9-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXDBQVPFQPNYAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)CC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.